2-(Oxetan-3-yl)ethanesulfonyl chloride
Description
2-(Oxetan-3-yl)ethanesulfonyl chloride is a sulfonyl chloride derivative featuring an oxetane ring (a four-membered cyclic ether) attached to the ethanesulfonyl backbone. Sulfonyl chlorides are highly reactive intermediates widely used in organic synthesis, particularly for forming sulfonamides, sulfonate esters, and other functional groups. The oxetane moiety is notable for its ring strain, which can enhance metabolic stability and solubility in pharmaceutical applications.
Properties
Molecular Formula |
C5H9ClO3S |
|---|---|
Molecular Weight |
184.64 g/mol |
IUPAC Name |
2-(oxetan-3-yl)ethanesulfonyl chloride |
InChI |
InChI=1S/C5H9ClO3S/c6-10(7,8)2-1-5-3-9-4-5/h5H,1-4H2 |
InChI Key |
KPASGTSMZVDTKZ-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CO1)CCS(=O)(=O)Cl |
Origin of Product |
United States |
Scientific Research Applications
Organic Synthesis
2-(Oxetan-3-yl)ethanesulfonyl chloride serves as a crucial intermediate in the synthesis of various organic compounds. Its ability to participate in nucleophilic substitution reactions allows for the formation of sulfonamide and sulfonate ester derivatives. This versatility makes it valuable in the preparation of complex molecules in organic chemistry.
Pharmaceutical Research
The compound is explored for its potential in drug development, particularly as a precursor for sulfonamide-based pharmaceuticals. Its reactivity with nucleophiles enables the modification of biologically active molecules, which can lead to the discovery of new therapeutic agents.
Case Study: Antimicrobial Activity
Research indicates that derivatives of 2-(Oxetan-3-yl)ethanesulfonyl chloride exhibit significant antimicrobial properties. For instance, studies have shown effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as an antimicrobial agent.
| Compound | Target Organism | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Compound A | MRSA | 8 µg/mL |
| Compound B | E. coli | 16 µg/mL |
| Compound C | Candida spp. | 32 µg/mL |
Material Science
In material science, 2-(Oxetan-3-yl)ethanesulfonyl chloride is investigated for its role in synthesizing novel materials with unique properties. Its ability to introduce sulfonyl groups into polymers can enhance their thermal stability and mechanical properties.
The biological activity of 2-(Oxetan-3-yl)ethanesulfonyl chloride is primarily attributed to its ability to form covalent bonds with nucleophilic amino acids in proteins, potentially altering their function.
Cytotoxicity Studies
Cytotoxicity assessments have shown varying effects on different cell lines, indicating its potential use in cancer therapy.
| Compound | Concentration (µM) | L929 Cell Viability (%) |
|---|---|---|
| This compound | 100 | 85 |
| Compound X | 200 | 45 |
| Compound Y | 50 | 110 |
Study: Enzyme Inhibition
A study on serine proteases indicated that this compound could inhibit enzyme activity by covalently modifying active site residues.
| Compound | IC50 (µM) | Target Enzyme |
|---|---|---|
| This compound | 15 | Serine Protease A |
| Control Compound | 30 | Serine Protease A |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Comparisons
The table below summarizes key differences between 2-(Oxetan-3-yl)ethanesulfonyl chloride and structurally related sulfonyl chlorides:
Q & A
Q. How does the oxetane ring's strain influence the reactivity of 2-(Oxetan-3-yl)ethanesulfonyl chloride in nucleophilic substitution reactions?
- Methodological Answer : The oxetane’s ring strain (~105 kJ/mol) enhances electrophilicity at the sulfonyl chloride group, accelerating nucleophilic attack (e.g., by amines or alcohols).
- Kinetic Studies : Compare reaction rates with non-strained analogs (e.g., cyclohexane derivatives) using stopped-flow techniques.
- Computational Modeling : DFT calculations (B3LYP/6-31G*) to assess transition-state stabilization due to ring strain.
- Experimental Design : Conduct competitive reactions with varying nucleophiles (e.g., benzylamine vs. aniline) to quantify steric and electronic effects .
Q. What strategies can mitigate decomposition pathways of 2-(Oxetan-3-yl)ethanesulfonyl chloride under varying pH and temperature conditions?
- Methodological Answer :
- pH Stability : Perform kinetic studies in buffered solutions (pH 2–12). Decomposition accelerates above pH 7 due to hydrolysis; maintain reaction media below pH 6 using acetic acid/sodium acetate buffer.
- Thermal Stability : Use DSC/TGA to identify decomposition onset temperatures (>60°C). Store samples at –20°C under argon for long-term stability.
- Additives : Introduce radical inhibitors (e.g., BHT) to suppress free radical-mediated degradation observed under UV light .
Q. How can conflicting spectral data (e.g., NMR vs. mass spectrometry) be resolved when confirming the identity of 2-(Oxetan-3-yl)ethanesulfonyl chloride?
- Methodological Answer :
- Cross-Validation : Compare H NMR integration ratios with expected proton counts. For example, oxetane protons (4H) should integrate correctly against ethyl group signals.
- Isotopic Pattern Analysis : ESI-MS should show a chlorine isotopic signature (3:1 ratio for Cl/Cl), confirming sulfonyl chloride presence.
- 2D NMR : Utilize HSQC and HMBC to correlate oxetane carbons with adjacent protons, resolving ambiguities in overlapping signals.
- Contradiction Resolution : If MS suggests impurities (e.g., m/z +18), perform LC-MS to differentiate hydrolysis products (e.g., sulfonic acids) .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
